3-(2,4-dimethoxyphenyl)-N-1-naphthyl-2-(2H-tetrazol-5-yl)propanamide

• IUPAC Name: 3-(2,4-dimethoxyphenyl)-N-naphthalen-1-yl-2-(2H-tetrazol-5-yl)propanamide
• InChI: InChI=1S/C22H21N5O3/c1-29-16-11-10-15(20(13-16)30-2)12-18(21-24-26-27-25-21)22(28)23-19-9-5-7-14-6-3-4-8-17(14)19/h3-11,13,18H,12H2,1-2H3,(H,23,28)(H,24,25,26,27)
• InChI Key: SQBAENTVDPIHNY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CC(C2=NNN=N2)C(=O)NC3=CC=CC4=CC=CC=C43)OC
• Molecular Formula: C22H21N5O3
• Molecular Weight: 403.4 g/mol

Description

3-(2,4-Dimethoxyphenyl)-N-1-naphthyl-2-(2H-tetrazol-5-yl)propanamide, also known as DMNP, is an organic compound that has been studied for its various applications in scientific research. DMNP is a small molecule that can be easily synthesized in the laboratory and is highly stable in both aqueous and organic solutions. DMNP is a versatile compound that has been studied for its ability to act as a chelating agent, a fluorescent dye, and a fluorescent probe. In addition, DMNP has been explored for its potential use in drug delivery, imaging, and other biomedical applications.

Scientific Research Applications

Herbicidal Activity

Compounds structurally related to 3-(2,4-dimethoxyphenyl)-N-1-naphthyl-2-(2H-tetrazol-5-yl)propanamide have been explored for their herbicidal properties. For instance, the herbicidal activity of certain naphthalene derivatives has been evaluated, demonstrating effectiveness in controlling undesired vegetation. This suggests potential agricultural applications for structurally similar compounds in terms of developing new herbicides with specific action mechanisms (Liu et al., 2008).

Antimicrobial and Cytotoxic Activities

Research on thiazole derivatives structurally related to the specified compound has shown significant antimicrobial activity, suggesting potential applications in combating bacterial and fungal infections. Moreover, some of these compounds have displayed cytotoxicity against cancer cell lines, indicating possible uses in cancer research for developing new chemotherapeutic agents (Sam Dawbaa et al., 2021).

Cellular Assays

The tetrazolium compound MTS, related to tetrazolyl derivatives, has been used in cellular assays to evaluate cell viability, proliferation, and cytotoxicity. These assays are crucial in pharmacology and toxicology for assessing the effects of various compounds on cell health and function. This application highlights the importance of tetrazolyl derivatives in biomedical research, particularly in drug development and safety testing (A. H. Cory et al., 1991).